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Compound of Interest

N-(4-
Compound Name:
(Benzyloxy)phenyl)formamide

CAS No.: 479075-72-4

Cat. No.: B3179793

Get Quote

Executive Summary

N-(4-(Benzyloxy)phenyl)formamide (CAS: 479075-72-4) is a specialized organic intermediate
primarily utilized in the synthesis of nitrogen-containing pharmaceutical scaffolds. Within drug
development, it serves as a critical building block and impurity reference standard for Selective
Estrogen Receptor Modulators (SERMS), specifically in the Bazedoxifene structural class. This
guide provides a comprehensive technical analysis of its physicochemical properties, synthesis
logic, hazard profile, and handling protocols, designed for researchers in medicinal chemistry
and process safety.

Chemical Identity & Physicochemical

Characterization[1][2][3][4][5][6]
Core Identification Data
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Parameter Technical Specification

Chemical Name N-(4-(Benzyloxy)phenyl)formamide

4'-(Benzyloxy)formanilide; N-(4-

Synenyms Benzyloxyphenyl)formamide

CAS Registry Number 479075-72-4

Molecular Formula C14H13NO2

Molecular Weight 227.26 g/mol

SMILES O=CNC1=CC=C(0OCC2=CC=CC=C2)C=C1
Appearance Solid (Typically Brown to Gray powder)
Solubility Soluble in DMSO, DMF, Methanol,

Dichloromethane; Insoluble in Water

Structural Analysis
The molecule consists of a central formamide moiety (-NH-CHO) attached to the para-position

of a phenyl ring, which is further substituted with a benzyloxy group (-O-CHz-Ph).

o Formamide Group: Introduces hydrogen bonding capability and serves as a protected amine
precursor or a reactive center for dehydration to isonitriles.

e Benzyloxy Group: Acts as a robust protecting group for the phenol functionality, stable under
basic conditions but cleavable via hydrogenolysis (Hz/Pd-C).

Synthesis Logic & Experimental Protocols
Causality in Synthesis

The synthesis of N-(4-(Benzyloxy)phenyl)formamide is typically driven by the need to protect
the aniline nitrogen or to prepare the molecule for subsequent cyclization reactions (e.g.,
Vilsmeier-Haack cyclizations). The preferred route involves the direct formylation of 4-
benzyloxyaniline.

Why this route?
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e Atom Economy: Direct formylation using formic acid or mixed anhydrides minimizes waste
compared to benzoyl chloride derivatives.

o Selectivity: The benzyloxy group remains stable under the mild acidic/thermal conditions of
formylation.

Synthesis Pathway Diagram

The following diagram illustrates the logical flow of the synthesis and the critical decision
points.
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Click to download full resolution via product page

Caption: Step-wise synthesis workflow for N-(4-(Benzyloxy)phenyl)formamide via N-
formylation.

Experimental Protocol (Standardized)

Note: This protocol is a generalized adaptation based on standard formylation procedures for
aniline derivatives.

e Reagent Setup: Charge a round-bottom flask with 4-benzyloxyaniline (1.0 eq).

e Solvent/Reagent Addition: Add Formic acid (excess, typically 5-10 eq) or a mixture of Formic
acid/Acetic anhydride (to generate the mixed anhydride in situ for milder conditions).

¢ Reaction: Heat the mixture to 60-80°C under an inert atmosphere (N2) for 2—4 hours.
Monitor via TLC (SiOz; Ethyl Acetate/Hexane) until the starting amine is consumed.

o Workup: Cool the reaction mixture to room temperature and pour slowly into crushed
ice/water. The hydrophobic nature of the benzyloxy group facilitates the precipitation of the
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product.

« Purification: Filter the solid precipitate. Wash extensively with water to remove excess acid.
Recrystallize from Ethanol or Ethanol/Water if high purity (>98%) is required for analytical
standards.

Hazard Identification & Risk Assessment (GHS)
GHS Classification

Based on structural analogs and available safety data, this compound is classified as Warning.

Hazard Category H-Code Hazard Statement

Acute Toxicity (Oral) H302 Harmful if swallowed.

Skin Corrosion/Irritation H315 Causes skin irritation.
Serious Eye Damage H319 Causes serious eye irritation.

) May cause respiratory
STOT - Single Exposure H335 o
irritation.

Hazard Management Workflow

Effective safety management requires a self-validating loop of exposure control and response.
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Hazard Source:
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Fume Hood, Local Exhaust

Secondary Barrier

PPE Layer:

Nitrile Gloves, Goggles, N95 Review Protocol

arrier Failure

Accidental Exposure

Emergency Response:
Eye Wash / Fresh Air
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Caption: Cyclic workflow for managing exposure risks associated with solid organic irritants.

Handling, Storage, & Stability
Storage Integrity

To maintain the chemical integrity of N-(4-(Benzyloxy)phenyl)formamide, specifically
preventing hydrolysis of the amide bond or oxidation of the benzyloxy ether:

o Temperature: Long-term storage at -20°C is recommended. Short-term (shipping) at ambient
temperature is acceptable.[1]

* Atmosphere: Store under inert gas (Nitrogen or Argon) to prevent oxidative degradation.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b3179793/docs?utm_src=pdf-body-img#technical-safety-handling-guide-n-4-benzyloxy-phenyl-formamide
https://www.benchchem.com/product/b3179793/docs?utm_src=pdf-body#technical-safety-handling-guide-n-4-benzyloxy-phenyl-formamide
https://file.medchemexpress.com/batch_PDF/HY-Z1046/Bazedoxifene-impurity-2-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3179793?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

o Container: Amber glass vials with Teflon-lined caps to prevent moisture ingress.

Handling Precautions

» Engineering Controls: Always handle within a certified chemical fume hood to prevent

inhalation of dust.

» Static Discharge: As a dry organic powder, the material may accumulate static charge.

Ground all equipment during transfer.

Emergency Protocols

Scenario

Immediate Action

Rationale

Eye Contact

Rinse cautiously with water for
15 minutes. Remove contact

lenses if present.

Dilution of the irritant prevents

corneal damage.

Skin Contact

Wash with soap and copious
amounts of water. Remove

contaminated clothing.

Surfactants (soap) are
necessary to remove the

lipophilic compound.

Move person to fresh air. If

Reduces concentration in the

Inhalation breathing is difficult, administer  respiratory tract (H335
oxygen. mitigation).
_ Rinse mouth. Do NOT induce Prevents aspiration of the
Ingestion » ] )
vomiting. Call a Poison Center.  compound into the lungs.
References

o Sigma-Aldrich.N-(4-(Benzyloxy)phenyl)formamide Product Sheet & Safety Data. Retrieved

from

o BLD Pharm.N-(4-(Benzyloxy)phenyl)formamide MSDS and Properties. Retrieved from

e PubChem.Compound Summary: N-(4-Formylphenyl)formamide (Analogous Structure).

Retrieved from

© 2026 BenchChem. All rights reserved. 6/8

Tech Support


https://www.benchchem.com/product/b3179793/docs?utm_src=pdf-body#technical-safety-handling-guide-n-4-benzyloxy-phenyl-formamide
https://www.benchchem.com/product/b3179793/docs?utm_src=pdf-body#technical-safety-handling-guide-n-4-benzyloxy-phenyl-formamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3179793?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 MedChemExpress.Bazedoxifene Impurity Standards (Contextual Application). Retrieved
from

o ChemicalBook.N-(4-(Benzyloxy)phenyl)formamide Basic Information. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(Benzyloxy)phenyl)formamide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3179793/docs?utm_src=pdf-body#technical-safety-handling-guide-n-4-benzyloxy-phenyl-formamide
https://www.benchchem.com/product/b3179793?utm_src=pdf-custom-synthesis#bc-rfq
https://file.medchemexpress.com/batch_PDF/HY-Z1046/Bazedoxifene-impurity-2-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b3179793/docs#technical-safety-handling-guide-n-4-benzyloxy-phenyl-formamide
https://www.benchchem.com/product/b3179793/docs#technical-safety-handling-guide-n-4-benzyloxy-phenyl-formamide
https://www.benchchem.com/product/b3179793/docs#technical-safety-handling-guide-n-4-benzyloxy-phenyl-formamide
https://www.benchchem.com/product/b3179793/docs#technical-safety-handling-guide-n-4-benzyloxy-phenyl-formamide
https://www.benchchem.com/product/b3179793?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3179793?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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